1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine

• IUPAC Name: 1-(5-chloro-2-ethoxyphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C12H16ClNO3S/c1-2-17-11-6-5-10(13)9-12(11)18(15,16)14-7-3-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: HCXJNVQTLZKEPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCCC2
• Molecular Formula: C12H16ClNO3S
• Molecular Weight: 289.78 g/mol

Description

1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine is a chemical compound that belongs to the class of sulfonylpyrrolidine derivatives. It is a white to off-white powder that is used in scientific research for various purposes. This compound has gained attention due to its potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting certain enzymes and signaling pathways in the body. Specifically, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine in lab experiments is its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a versatile compound for research. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound in the lab.

Future Directions

There are several future directions for the research of 1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine. One potential direction is the development of new therapeutic applications for this compound. It has already been studied for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders, but there may be other diseases that could benefit from this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity. Finally, there is a need for the development of more efficient synthesis methods for this compound to facilitate its use in research.
In conclusion, this compound is a chemical compound that has gained attention due to its potential therapeutic applications. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-microbial properties and has shown promise in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential toxicity. The development of more efficient synthesis methods and the exploration of new therapeutic applications are also important future directions for the research of this compound.

Synthesis Methods

The synthesis of 1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine can be achieved through a multistep reaction process. The starting material for the synthesis is 5-chloro-2-ethoxybenzoic acid, which is reacted with thionyl chloride to form 5-chloro-2-ethoxybenzoyl chloride. This intermediate is then reacted with pyrrolidine and sodium carbonate to form this compound.

Scientific Research Applications

1-[(5-chloro-2-ethoxyphenyl)sulfonyl]pyrrolidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.